(Z)-4-Cyclohexylcyclohexylcarboxylic acid

• CAS RN: 80580-69-4
• Molecular Formula: C13H22O2
• Molecular Weight: 210.31 g/mol
• IUPAC Name: 4-cyclohexylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H22O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h10-12H,1-9H2,(H,14,15)
• InChI Key: CPKFMLAOYBETEI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2CCC(CC2)C(=O)O

Description

(Z)-4-Cyclohexylcyclohexylcarboxylic acid is a useful research compound. Its molecular formula is C13H22O2 and its molecular weight is 210.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of biphenyl-4-carboxylic acid (9.9 g, 50 mmol) in 500 ml of ethanol and 150 ml of glacial acetic acid containing 1.0 g of platinum oxide was hydrogenated overnight at 40 psi. Upon filtering the solution and concentrating the filtrate under reduced pressure, 10.5 g of bicyclohexyl-4-carboxylic acid was obtained as a white solid (m.p. 122°-125° C.).

Synthesis routes and methods II

Procedure details

Reduce a solution of 4-biphenylcarboxylic acid (10 g) in ethanol (EtOH) (175 mL) and EtOAc (30 mL) over 5% rhodium/alumina (7 g) under H2 (60 psi) for 8 days. Filter the catalyst and concentrate the solution to obtain the title compound (9.92 g).